Cas no 1416261-96-5 (4-chloro-2-isopropoxy-6-methoxypyrimidine)
1416261-96-5 structure
Product Name:4-chloro-2-isopropoxy-6-methoxypyrimidine
CAS No:1416261-96-5
MF:C8H11ClN2O2
MW:202.638140916824
CID:2124076
Update Time:2023-11-19
4-chloro-2-isopropoxy-6-methoxypyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-2-isopropoxy-6-methoxypyrimidine
- CID 130114388
- Pyrimidine, 4-chloro-6-methoxy-2-(1-methylethoxy)-
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- Inchi: 1S/C8H11ClN2O2/c1-5(2)13-8-10-6(9)4-7(11-8)12-3/h4-5H,1-3H3
- InChI Key: IJHUEDDHTKLHAY-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=C(N=1)OC(C)C)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Topological Polar Surface Area: 44.2
4-chloro-2-isopropoxy-6-methoxypyrimidine Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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